N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-6-(trifluoromethyl)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-6-(trifluoromethyl)nicotinamide is a useful research compound. Its molecular formula is C15H10F3N5O3 and its molecular weight is 365.272. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enzyme Activity and Inhibition
Nicotinamide derivatives play a significant role in the activity and inhibition of enzymes such as Nicotinamide N-methyltransferase (NNMT), which is involved in the N-methylation of nicotinamide and pyridine compounds. This enzymatic activity is crucial for metabolic processes and has implications in diseases such as cancer, neurodegenerative diseases, and metabolic disorders. Research has focused on understanding the kinetics and inhibition mechanisms of NNMT to guide the development of therapeutic interventions (Loring & Thompson, 2018; Babault et al., 2018).
Metabolic Pathways and Disease
Nicotinamide derivatives are also integral to the study of metabolic pathways and their alterations in various diseases. Studies on NNMT's role in metabolism highlight its potential as a molecular biomarker for diseases like melanoma, suggesting its involvement in metabolic regulation and the stabilization of crucial proteins like Sirt1, which affects glucose and cholesterol metabolism (Ganzetti et al., 2018; Hong et al., 2015).
Chemical Synthesis and Applications
The synthesis of nicotinamide derivatives and their structural characterization are fundamental areas of research, with applications ranging from potential receptor agonists to corrosion inhibitors. These compounds are synthesized from nicotinaldehyde and nicotinhydrazine, for example, highlighting their versatility and potential in creating novel compounds with specific biological activities (Hu et al., 2010; Chakravarthy et al., 2014).
properties
IUPAC Name |
N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-6-(trifluoromethyl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10F3N5O3/c16-15(17,18)10-2-1-9(6-20-10)14(25)21-7-12-22-13(23-26-12)8-3-4-19-11(24)5-8/h1-6H,7H2,(H,19,24)(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFRDMVZISHSLNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1C(=O)NCC2=NC(=NO2)C3=CC(=O)NC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10F3N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.